Cas no 1805337-83-0 (4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide)

4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the difluoromethyl group and hydroxypyridine core, contribute to its reactivity and potential as a building block for bioactive compounds. The presence of both amino and carboxamide functional groups enhances its versatility in synthetic pathways, enabling modifications for targeted molecular design. This compound may exhibit improved metabolic stability and binding affinity due to fluorine incorporation, making it valuable in drug discovery. Its precise physicochemical properties and applications depend on further derivatization and empirical studies.
4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide structure
1805337-83-0 structure
Product name:4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
CAS No:1805337-83-0
MF:C7H7F2N3O2
MW:203.146188020706
CID:4915694

4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
    • 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
    • Inchi: 1S/C7H7F2N3O2/c8-5(9)2-1-12-7(14)3(4(2)10)6(11)13/h1,5H,(H2,11,13)(H3,10,12,14)
    • InChI Key: MVXNHDAWCZTPKK-UHFFFAOYSA-N
    • SMILES: FC(C1=CNC(C(C(N)=O)=C1N)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 360
  • XLogP3: -0.4
  • Topological Polar Surface Area: 98.2

4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006513-1g
4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
1805337-83-0 97%
1g
$1,612.80 2022-04-01
Alichem
A024006513-500mg
4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
1805337-83-0 97%
500mg
$931.00 2022-04-01

4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide Related Literature

Additional information on 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide

Recent Advances in the Study of 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS: 1805337-83-0)

The compound 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS: 1805337-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide exhibits strong inhibitory activity against certain bacterial enzymes, making it a potential candidate for combating antibiotic-resistant strains. The study utilized X-ray crystallography to reveal the compound's binding mode, providing valuable insights for further structural optimization.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in oncology. A preclinical study conducted by researchers at a leading pharmaceutical institute highlighted its efficacy in targeting cancer cell proliferation through the inhibition of key signaling pathways. The study reported a significant reduction in tumor growth in murine models, with minimal off-target effects, suggesting a favorable safety profile for future clinical development.

The synthesis of 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and scalability while reducing environmental impact. The new method employs greener solvents and catalytic systems, aligning with the growing emphasis on sustainable chemistry in drug development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing studies are employing advanced computational modeling and in vivo pharmacokinetic analyses to address these hurdles and pave the way for future therapeutic applications.

In conclusion, 4-Amino-5-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS: 1805337-83-0) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial therapy to oncology. Continued research efforts are expected to unlock its full potential, offering new avenues for drug discovery and development in the coming years.

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.